Cas no 1518301-10-4 (2-hydrazinyl-4-(phenylsulfanyl)pyrimidine)

• Product Name: 2-hydrazinyl-4-(phenylsulfanyl)pyrimidine
• CAS No: 1518301-10-4
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• MDL: MFCD24011300
• CID: 4607976
• Update Time: 2025-10-30

2-hydrazinyl-4-(phenylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinyl-4-(phenylsulfanyl)pyrimidine
• Pyrimidine, 2-hydrazinyl-4-(phenylthio)-

• MDL： MFCD24011300
• Inchi： 1S/C10H10N4S/c11-14-10-12-7-6-9(13-10)15-8-4-2-1-3-5-8/h1-7H,11H2,(H,12,13,14)
• InChI Key： OWFUUUIPVIIIMK-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=CC(SC2=CC=CC=C2)=N1

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 448.0±37.0 °C at 760 mmHg
• Flash Point: 224.8±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-hydrazinyl-4-(phenylsulfanyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-hydrazinyl-4-(phenylsulfanyl)pyrimidine

Comprehensive Overview of 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine (CAS No. 1518301-10-4): Properties, Applications, and Research Insights

2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine (CAS No. 1518301-10-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a hydrazinyl group at the 2-position and a phenylsulfanyl moiety at the 4-position, serves as a versatile intermediate in organic synthesis. Its molecular framework enables diverse modifications, making it valuable for designing novel bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in heterocyclic chemistry.

In recent years, the demand for functionalized pyrimidines like 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine has surged, driven by advancements in drug discovery and precision agriculture. The compound’s sulfur-containing side chain enhances its binding affinity to biological targets, a property leveraged in developing antimicrobial agents and anticancer candidates. Notably, its CAS No. 1518301-10-4 is frequently cited in patent literature, underscoring its industrial relevance. With the rise of AI-driven molecular design, this compound has also been explored in virtual screening workflows to identify next-generation therapeutics.

The synthesis of 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine typically involves nucleophilic substitution reactions, where 4-chloropyrimidine precursors react with thiophenol followed by hydrazine incorporation. Optimizing these routes for green chemistry compliance—such as using catalyst-free conditions or biodegradable solvents—aligns with global sustainability trends. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity, critical for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, CAS No. 1518301-10-4 finds niche applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). Its electron-rich pyrimidine core facilitates charge transport, a sought-after trait in optoelectronic devices. As industries pivot toward renewable energy solutions, such multifunctional compounds gain traction in solar cell research and battery technology.

Frequently asked questions about 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine include its solubility profile (notably in polar aprotic solvents like DMSO), storage stability (recommended at -20°C under inert gas), and scaling-up challenges in industrial production. Addressing these queries, recent studies highlight improved protocols for large-scale synthesis while minimizing byproduct formation.

In conclusion, 2-Hydrazinyl-4-(phenylsulfanyl)pyrimidine (CAS No. 1518301-10-4) exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to high-throughput screening and compatibility with click chemistry further solidify its status as a research cornerstone. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing global health and environmental challenges.